Cas no 373-74-0 (Silane,trifluoromethyl-)

• Product Name: Silane,trifluoromethyl-
• CAS No: 373-74-0
• MF: CH₃F₃Si
• MW: 100.115231752396
• MDL: MFCD00040332
• CID: 309558
• PubChem ID: 67804
• Update Time: 2025-10-30

Silane,trifluoromethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,trifluoromethyl-
• METHYLTRIFLUOROSILANE
• trifluoro(methyl)silane
• BHOCBLDBJFCBQS-UHFFFAOYSA
• Methyltrifluorsilan
• Silane,trifluoromethyl
• Trifluor-methyl-silan
• Trifluor-methylsilizium
• trifluoro-methyl-silane
• BHOCBLDBJFCBQS-UHFFFAOYSA-N
• CH3SiF3
• SCHEMBL329326
• BHOCBLDBJFCBQS-UHFFFAOYSA-
• MFCD00040332
• InChI=1/CH3F3Si/c1-5(2,3)4/h1H3
• SiCH3F3
• AKOS006229387
• EINECS 206-770-6
• FT-0628923
• Silane, trifluoromethyl-
• A823616
• UNII-M286HMK22T
• 373-74-0
• M286HMK22T
• DTXSID00958431
• Silicon carbide fluoride hydride (sicf3H3)

• MDL： MFCD00040332
• Inchi： 1S/CH3F3Si/c1-5(2,3)4/h1H3
• InChI Key： BHOCBLDBJFCBQS-UHFFFAOYSA-N
• SMILES： [Si](C)(F)(F)F

Computed Properties

• Exact Mass: 99.99560
• Monoisotopic Mass: 99.99561112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: -73 °C
• Boiling Point: -30 °C
• PSA: 0.00000
• LogP: 1.46360

Silane,trifluoromethyl- Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 3309
• Hazard Category Code： 12-34
• Safety Instruction： S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S16;S26;S36/37/39;S45
• Risk Phrases：R12; R34
• TSCA：Yes

Additional information on Silane,trifluoromethyl-

Comprehensive Overview of Silane,trifluoromethyl- (CAS No. 373-74-0): Properties, Applications, and Industry Insights

Silane,trifluoromethyl- (CAS No. 373-74-0), also known as trifluoromethylsilane, is a specialized organosilicon compound with unique chemical properties that make it valuable in advanced industrial and research applications. This compound belongs to the broader class of fluorinated silanes, which are increasingly sought after for their thermal stability, low surface energy, and reactivity in synthetic chemistry. The molecular structure, featuring a silicon atom bonded to a trifluoromethyl group (-CF₃), contributes to its distinct characteristics, including hydrophobicity and resistance to oxidation.

In recent years, the demand for high-performance fluorinated materials has surged, driven by trends in renewable energy, electronics miniaturization, and sustainable coatings. Researchers frequently search for terms like "trifluoromethylsilane uses" or "CAS 373-74-0 solubility", reflecting growing interest in its functional versatility. For instance, Silane,trifluoromethyl- serves as a precursor in plasma-enhanced chemical vapor deposition (PECVD) processes to create fluorine-doped silicon thin films, critical for solar cell manufacturing and semiconductor devices. Its ability to modify surface properties also makes it relevant for water-repellent coatings, a topic gaining traction due to climate-resilient material development.

The synthesis and handling of Silane,trifluoromethyl- require precise conditions, as highlighted by queries such as "373-74-0 safety data" and "trifluoromethylsilane storage guidelines". While non-pyrophoric, its gaseous state under standard conditions necessitates specialized equipment to prevent leakage. Industry best practices recommend using passivated stainless-steel containers and inert gas purging to maintain stability. Analytical techniques like gas chromatography-mass spectrometry (GC-MS) and Fourier-transform infrared spectroscopy (FTIR) are commonly employed to verify purity, which typically exceeds 98% for commercial grades.

From an environmental perspective, fluorinated organosilicons like CAS 373-74-0 are subject to scrutiny under evolving regulatory frameworks such as REACH and EPA guidelines. Recent studies explore its atmospheric lifetime and potential alternatives, addressing search trends like "green chemistry substitutes for trifluoromethylsilane". Innovations in catalytic processes have reduced byproduct formation during production, aligning with circular economy principles. Furthermore, its role in next-generation battery electrolytes and anti-icing coatings for aerospace applications demonstrates cross-industry relevance.

Market analysts project steady growth for the trifluoromethylsilane market, particularly in Asia-Pacific regions where electronics manufacturing thrives. Patent filings related to CAS 373-74-0 reveal novel applications in flexible displays and MEMS (Micro-Electro-Mechanical Systems) technology. As industries prioritize materials with low global warming potential (GWP), this compound's balanced performance-to-impact ratio positions it as a transitional solution until fully sustainable options emerge. Ongoing research into its biocompatibility and degradation pathways further expands its potential in medical device coatings and controlled-release systems.

For laboratories and manufacturers, sourcing high-purity Silane,trifluoromethyl- remains a key consideration. Suppliers increasingly provide detailed technical bulletins addressing FAQs like "373-74-0 compatibility with elastomers" or "vapor pressure curves for trifluoromethylsilane". Collaborative initiatives between academia and industry continue to uncover new reaction pathways, such as its use in radical polymerization initiators or surface functionalization of nanoparticles. These developments underscore the compound's adaptability to cutting-edge material science challenges while maintaining compliance with international safety standards.